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Compound of Interest

Compound Name: Acid Yellow 29 free acid

CAS No.: 34063-75-7

Cat. No.: B12814704

Get Quote

Executive Summary
Acid Yellow 29 (C.I. 18900) is a pyrazolone-based azo dye traditionally supplied as a sodium

salt (CAS 6359-91-7).[1][2][3][4] While robust in neutral aqueous environments, its stability

profile shifts dramatically when converted to its free acid form (protonated

sulfonate/sulfonamide moieties).[1][2] This guide provides a mechanistic analysis of its

degradation pathways—specifically azo cleavage and pyrazolone hydrolysis—and outlines

self-validating protocols for assessing its stability in pharmaceutical and industrial applications.

[1]

Chemical Identity & Structural Dynamics[1][2]
To understand the stability of the free acid, one must first define the structural vulnerabilities of

the molecule.[5] Acid Yellow 29 exists in a tautomeric equilibrium that dictates its reactivity.[1]

Common Name: Acid Yellow 29 (Fast Light Yellow 3G)

CAS Number (Sodium Salt): 6359-91-7[1][2][3][4]
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Chemical Name: Benzenesulfonic acid, 4-chloro-3-[4,5-dihydro-3-methyl-5-oxo-4-[[3-

[(phenylamino)sulfonyl]phenyl]azo]-1H-pyrazol-1-yl]-[1][2][3][4]

Molecular Formula (Free Acid):

[5]

Molecular Weight: ~547.99 g/mol (Free Acid) vs 569.97 g/mol (Na Salt)

Tautomeric Equilibrium
In solution, Acid Yellow 29 does not exist as a static structure.[1][2] It fluctuates between an

Azo-Enol form and a Hydrazone-Keto form.[1][2] The free acid state (low pH) stabilizes the

hydrazone form via intramolecular hydrogen bonding, which significantly enhances

photostability compared to the salt form at neutral pH.[5]

Tautomeric Equilibrium

Azo-Enol Form
(Less Stable to Light)

Hydrazone-Keto Form
(Dominant in Acidic Media)

 Protonation (H+) Fig 1: Acidic conditions shift equilibrium toward the photostable Hydrazone-Keto form.

Click to download full resolution via product page

Physical Stability Profile
Solubility and Aggregation
The transition from sodium salt to free acid drastically alters solubility.[5]

Sodium Salt: Highly water-soluble (>50 g/L).[1][2] Forms true solutions.

Free Acid: Poorly water-soluble.[1][2][6] Precipitates below pH 1.0 (approximate pKa of

sulfonic acid group).

Mechanism: Protonation of the sulfonate group (

to
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) removes the ionic charge shell, leading to hydrophobic aggregation (stacking) of the planar
aromatic systems.[5]

Thermal Stability (TGA/DSC)
Decomposition Onset: ~238°C (Dec).[1][2][3]

Behavior: The free acid exhibits a lower onset of degradation compared to the salt due to the

autocatalytic potential of the acidic proton on the azo linkage at high temperatures.[5]

Hygroscopicity: The free acid is less hygroscopic than the sodium salt, making it physically

more stable in high-humidity storage, provided it is kept away from alkaline vapors.[1][5]

Data Summary: Physical Properties

Parameter Sodium Salt (Commercial) Free Acid (In-Situ/Isolated)

Water Solubility High (Yellow Solution) Low (Precipitate/Suspension)

Organic Solubility Low (Ethanol, Acetone) Moderate (Methanol, DMF)

Melting Point >300°C (Chars) ~238°C (Decomposes)

Hygroscopicity High Low to Moderate

Chemical Stability & Degradation Mechanisms[1][2]
[7]
Hydrolytic Stability (pH Stress)[5]

Acidic Conditions (pH < 2): The molecule is stable.[5] The sulfonamide bond (

) is resistant to acid hydrolysis at ambient temperatures.[1][5]

Alkaline Conditions (pH > 10):

Color Shift: The solution shifts from yellow to orange/red due to deprotonation of the

pyrazolone nitrogen or the hydrazone NH.[5]
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Degradation: Prolonged exposure to strong base (0.1N NaOH) at elevated temperatures

causes hydrolysis of the sulfonamide linkage and potential ring opening of the pyrazolone.

[5]

Oxidative Degradation
The azo bond (

) is the primary site for oxidative attack.[5]

Reagents: Hypochlorite, Peroxides, Fenton's reagent.[1][2]

Mechanism: Electrophilic attack on the azo nitrogen leads to cleavage, resulting in the

formation of 4-chloro-3-aminobenzenesulfonic acid and substituted aminopyrazolones.[1][5]

This results in irreversible bleaching (loss of chromophore).

Photodegradation
Acid Yellow 29 is classified as "Fast Light Yellow," implying good resistance.[1][2] However, in

dilute solution:

Mechanism: Photo-oxidation involving singlet oxygen (

) or hydroxyl radicals (

).[2]

Free Acid Advantage: The protonated hydrazone form is more resistant to UV attack than the

azo-anion form found in alkaline solutions.[5]
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Oxidative Pathway Hydrolytic Pathway (High pH)

Acid Yellow 29
(Intact Chromophore)

Azoxy Intermediate

 H2O2 / UV

Anionic Species
(Red Shift)

 NaOH (pH > 10)

Azo Bond Cleavage
(Loss of Color)

Sulfanilic Acid Derivs.
+ Aminopyrazolone

Fig 2: Primary degradation pathways: Oxidative cleavage and Alkaline hydrolysis.

Pyrazolone Ring Opening

 Heat

Click to download full resolution via product page

[1][2]
Experimental Protocols
Protocol A: Generation of Free Acid for Study
Since AY29 is sold as a salt, the free acid must be generated in situ or isolated for solid-state

study.[1][5]

Dissolution: Dissolve 1.0 g Acid Yellow 29 (Salt) in 50 mL deionized water.
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Acidification: Slowly add 1M HCl dropwise while monitoring pH.

Precipitation: At pH < 1.0, the free acid will precipitate as a fine suspension.[1]

Isolation: Centrifuge at 5000 rpm for 10 min. Wash pellet with 0.1M HCl (to prevent re-

dissolution).[1][2] Vacuum dry over

.

Protocol B: Stability-Indicating HPLC Method
This method separates the parent dye from its hydrolytic and oxidative degradants.[1][5]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).[1][2]

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Maintains free acid state).

Mobile Phase B: Acetonitrile.[1][2]

Gradient: 5% B to 60% B over 20 minutes.

Flow Rate: 1.0 mL/min.[1]

Detection: Diode Array Detector (DAD) at 254 nm (aromatic backbone) and 400 nm

(chromophore).[5]

Self-Validation: Inject a mixture of AY29 and Sulfanilic acid (a mimic of the cleavage product).

Resolution (

) must be > 2.0.[1]

Protocol C: Forced Degradation Stress Matrix
Perform these tests on the Free Acid solution (prepared in Mobile Phase A) to establish stability

limits.
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Stress Type Conditions Duration
Acceptance
Criteria

Acid Hydrolysis 1.0 N HCl, 60°C 24 Hours >95% Recovery

Base Hydrolysis 0.1 N NaOH, Ambient 4 Hours
Monitor for spectral

shift (Red shift)

Oxidation
3%

, Ambient
2 Hours

<80% Recovery

(Expect degradation)

Photolysis
Xenon Lamp (1.2M

Lux[1][2][7]·hr)
24 Hours

>90% Recovery

(Hydrazone

protection)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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